Cas no 1933524-15-2 (2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid
• CAS No: 1933524-15-2
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6313177
• PubChem ID: 89077594
• Update Time: 2025-10-18

2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13387580
• 1933524-15-2
• EN300-27725898
• 2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C8H10N2O3/c11-8(12)6-4-13-7(10-6)5-2-1-3-9-5/h4-5,9H,1-3H2,(H,11,12)/t5-/m0/s1
• InChI Key： DDTTVNKPDNXVIL-YFKPBYRVSA-N
• SMILES： O1C=C(C(=O)O)N=C1[C@@H]1CCCN1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid

2-[(2S)-Pyrrolidin-2-yl]-1,3-Oxazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1933524-15-2, known as 2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule is a derivative of oxazole, a heterocyclic compound with a five-membered ring containing one oxygen and one nitrogen atom. The presence of the pyrrolidine group, specifically the (2S)-configuration, introduces unique stereochemical properties that make this compound particularly interesting for both academic and industrial applications.

Recent studies have highlighted the potential of oxazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The (2S)-pyrrolidin-2-yl group in this compound is known to enhance bioavailability and improve pharmacokinetic profiles, making it a promising candidate for therapeutic interventions. Researchers have also explored the use of this compound in peptide synthesis, where its oxazole moiety serves as a versatile building block for constructing complex molecular architectures.

The synthesis of 2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid typically involves a multi-step process that includes the formation of the oxazole ring followed by selective substitution to introduce the pyrrolidine group. This approach ensures high stereoselectivity, which is crucial for maintaining the compound's biological activity. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production process, further underscoring its importance in modern chemical research.

In terms of applications, this compound has shown potential in various areas. For instance, its ability to act as a chiral auxiliary has been exploited in asymmetric catalysis, enabling the efficient synthesis of enantiomerically enriched compounds. Additionally, its role as a building block in medicinal chemistry has led to its incorporation into larger molecular frameworks designed to target specific biological pathways.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of oxazole derivatives like this compound. Quantum mechanical calculations have revealed that the oxazole ring's conjugated system plays a pivotal role in stabilizing reactive intermediates during chemical transformations. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its reactivity under different conditions.

Furthermore, the (2S)-pyrrolidin-2-yl group's influence on the compound's solubility and permeability has been extensively studied using biopharmaceutical models. These studies have demonstrated that stereochemistry significantly impacts pharmacokinetic parameters, making this compound a valuable tool for optimizing drug delivery systems.

In conclusion, 2-[(2S)-pyrrolidin-2-yl]-1,3-oxazole-4-carboxylic acid stands out as a versatile and intriguing molecule with wide-ranging applications in organic chemistry and pharmacology. Its unique structure and stereochemical properties continue to inspire innovative research directions, solidifying its position as an essential compound in contemporary chemical science.